Benzoic acid, 4-[[bis(2-chloroethyl)amino]methyl]-

• CAS No.: 62642-65-3
• Molecular Formula: C12H15Cl2NO2
• Molecular Weight: 276.16 g/mol
• IUPAC Name: 4-[bis(2-chloroethyl)aminomethyl]benzoic acid
• InChI: InChI=1S/C12H15Cl2NO2/c13-5-7-15(8-6-14)9-10-1-3-11(4-2-10)12(16)17/h1-4H,5-9H2,(H,16,17)
• InChI Key: WEUPMYMFLVXLJP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CN(CCCl)CCCl)C(=O)O

Description

Benzoic acid, 4-[[bis(2-chloroethyl)amino]methyl]- is a useful research compound. Its molecular formula is C12H15Cl2NO2 and its molecular weight is 276.16 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Concentrated hydrochloric acid (50 ml) was added to 9.5 g (32.7 mmol) of methyl 4-[N,N-bis(2-chloroethyl)aminomethyl]benzoate, followed by stirring under heating and reflux for 2 hours. After the solvent was distilled out under reduced pressure, the residue was washed with acetone, whereby 8.5 g of white powder were obtained.